For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide on the Synthesis and Isotopic Purity of Temephos-d12
This technical guide provides a comprehensive overview of the synthesis and isotopic purity of Temephos-d12, a deuterated internal standard crucial for analytical and metabolic studies of the organophosphate insecticide Temephos.
Temephos-d12 serves as an internal standard for the quantitative analysis of Temephos in various matrices using techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its deuteration provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte while maintaining similar chemical and physical properties.
Core Synthesis Route
The synthesis of Temephos-d12 mirrors the established synthesis of Temephos, which involves the reaction of 4,4'-thiodiphenol with two equivalents of a phosphorochloridothioate derivative. In the case of Temephos-d12, the key starting material is the deuterated analog, O,O-dimethyl-d6-phosphorochloridothioate.
The proposed synthetic pathway can be summarized in two primary stages:
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Synthesis of O,O-dimethyl-d6-phosphorochloridothioate: This crucial intermediate is prepared from methanol-d4. The reaction likely proceeds via the formation of a phosphorodichloridothioate intermediate followed by reaction with deuterated methanol.
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Condensation with 4,4'-thiodiphenol: The deuterated phosphorochloridothioate is then reacted with 4,4'-thiodiphenol in the presence of a base to yield Temephos-d12.
Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Temephos-d12 is not publicly available in peer-reviewed literature, a plausible methodology can be derived from general organophosphate synthesis procedures.
Synthesis of O,O-dimethyl-d6-phosphorochloridothioate
This procedure is adapted from known methods for synthesizing O,O-dialkyl phosphorochloridothioates.
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Materials: Thiophosphoryl chloride (PSCl₃), Methanol-d4 (CD₃OD), and a non-reactive solvent (e.g., dichloromethane).
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Procedure:
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A solution of thiophosphoryl chloride in dichloromethane is cooled in an ice bath.
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Methanol-d4 is added dropwise to the stirred solution. The reaction is typically performed in the presence of a base (e.g., triethylamine) to scavenge the HCl byproduct.
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The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete, as monitored by an appropriate technique (e.g., GC or TLC).
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The reaction mixture is then washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield crude O,O-dimethyl-d6-phosphorochloridothioate.
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Purification is typically achieved by vacuum distillation.
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Synthesis of Temephos-d12
This procedure is based on the known condensation reaction for Temephos synthesis.
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Materials: 4,4'-thiodiphenol, O,O-dimethyl-d6-phosphorochloridothioate, a base (e.g., potassium carbonate), and a suitable solvent (e.g., acetonitrile).
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Procedure:
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4,4'-thiodiphenol and potassium carbonate are dissolved in acetonitrile.
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O,O-dimethyl-d6-phosphorochloridothioate is added to the mixture.
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The reaction mixture is heated to reflux and maintained at that temperature until the reaction is complete.
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After cooling to room temperature, the inorganic salts are filtered off.
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The solvent is evaporated under reduced pressure to give the crude Temephos-d12.
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The crude product is then purified by column chromatography on silica gel.
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Data on Isotopic Purity
The isotopic purity of Temephos-d12 is a critical parameter that ensures its reliability as an internal standard. While specific certificates of analysis for commercially available Temephos-d12 are not publicly accessible, the following table summarizes typical specifications for deuterated standards. The primary analytical techniques for determining isotopic purity are high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.
| Parameter | Typical Specification | Analytical Method |
| Isotopic Purity | ≥ 98 atom % D | Mass Spectrometry (MS) |
| Chemical Purity | ≥ 98% | HPLC, GC |
| Deuterium Incorporation | Predominantly d12 | Mass Spectrometry (MS) |
Mandatory Visualizations
Synthesis Workflow
Caption: Proposed two-stage synthesis workflow for Temephos-d12.
Isotopic Purity Analysis Workflow
Caption: Analytical workflow for determining the isotopic purity of Temephos-d12.
